Cas no 1016-47-3 (N-Acetyltryptamine)

N-Acetyltryptamine structure

Product Name:N-Acetyltryptamine

CAS No:1016-47-3

Molecular Formula:C₁₂H₁₄N₂O

Molecular Weight:202.252362728119

MDL:MFCD00209910

CID:169233

PubChem ID:70547

N-Acetyltryptamine Properties

Names and Identifiers

- N-(2-(1H-Indol-3-yl)ethyl)acetamide
- Acetamide,n-[2-(1h-indol-3-yl)ethyl]-
- N-[2-(1H-indol-3-yl)ethyl]acetamide
- N-AcetyltryptaMine
- Chicago Sky Blue 6B
- Tocris-0357
- 3-(2-Acetamidoethyl)indole
- Acetotryptamide
- N-(2-(1H-Indol-3-yl)
- TRYPTAMINE, N-ACETYL-
- 3-(2-N-ACETYLAMINOETHYL)INDOLE
- Acetamide,N-(2-indol-3-ylethyl)-
- N-Acetyl-1H-indole-3-ethaneamine
- 3-[2-(Acetylamino)ethyl]-1H-indole
- N-[2-(1H-indol-3-yl)ethyl]ethanamide
- Acetamide, N-[2-(1H-indol-3-yl)ethyl]-
- N-[2-(1H-Indol-3-yl)-ethyl]-acetamide
- Acetamide, N-(2-(1H-indol-3-yl)ethyl)-
- SMR000686036
- Acetamide, N-(2-indol-3-ylethyl)-
- N-Acetyltryptamine, powder
- Lopac0_00010
- N-ACETYLTRYPTAMINE
- MLS001250169
- Acetamide, N-[2-(1H-indol-3-yl)ethyl]- (9CI)
- CHEBI:55515
- PDSP1_001815
- N-Acetyltryptamine; N10-Acetyltryptamine; Nb-Acetyltryptamine; N-Acetyltryptamine
- SDCCGSBI-0050089.P002
- Acetyltryptamine, N-
- 7AN
- NCGC00015088-05
- Nb-acetyltryptamine
- Tox21_500101
- PDSP2_001798
- N-[2-(1H-Indol-3-yl)ethyl]acetamide #
- Lopac0_000101
- Acetamide, N-(2-indol-3-ylethyl)- (7CI,8CI)
- A 7342
- NCGC00015088-01
- NCGC00015088-09_C12H14N2O_N-[2-(1H-Indol-3-yl)ethyl]acetamide
- NCGC00015088-08
- HMS3675G05
- 2-(n,n-dimethyliminium)-4-ethyl-5-mercapto-1,3-dithiol,innersalt
- SR-01000075685-1
- AKOS000639631
- NCGC00015088-04
- N-Acetyl-d3-tryptamine
- NCGC00024552-04
- BDBM50282758
- EN300-189721
- LP00101
- SR-01000075685
- NCGC00024552-02
- NCGC00015088-02
- NCGC00015088-03
- AKOS040759465
- HMS3411G05
- J-000457
- ISUPSL100255
- EU-0100101
- MLS002153204
- MFCD00209910
- NCGC00024552-05
- SR-01000075685-4
- Acetotryptamide N-Acetyl-2-(indol-3-yl)ethylamine
- HMS3260E04
- NCGC00024552-06
- BAA01647
- EU-0033445
- DTXSID30144042
- HY-100908
- NCGC00260786-01
- 1016-47-3
- SY055334
- N17090
- N-Acetyltryptamine; N10-Acetyltryptamine; Nb-Acetyltryptamine; Nomega-Acetyltryptamine
- Z26395416
- HMS3266I05
- NCGC00015088-07
- CHEMBL33171
- ACon1_000465
- NCGC00015088-09
- HMS2270O21
- BRD-K73700643-001-04-7
- AS-63601
- Q27124335
- NCGC00024552-03
- CCG-204196
- NCGC00015088-06
- NCGC00024552-01
- 374572-55-1
- SR-01000075685-2
- BRD-K73700643-001-10-4
- SCHEMBL468850
- Lopac-A-7342
- CS-0020578
- N-[2-(1H-Indol-3-yl)ethyl]acetamide
- BRD-K73700643-001-11-2
- DB-255613
- N-Acetyltryptamine
- N-(2-(1H-indol-3-yl)ethyl)acetamide
- 3-(2-N-Acetylaminoethyl)indole
- A2685
- STL352108
- Acetamide,N-[2-(1H-indol-3-yl)ethyl]-
- N-[2-(indol-3-yl)ethyl]acetamide
- N10-Acetyltryptamine; Nb-Acetyltryptamine; Nomega-Acetyltryptamine
- +Expand
- MDL： MFCD00209910
- InChIKey： NVUGEQAEQJTCIX-UHFFFAOYSA-N
- Inchi： 1S/C12H14N2O/c1-9(15)13-7-6-10-8-14-12-5-3-2-4-11(10)12/h2-5,8,14H,6-7H2,1H3,(H,13,15)
- SMILES： O=C(C)NCCC1=CNC2C=CC=CC1=2

Computed Properties

Exact Mass: 202.11100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 202.110613074g/mol
Heavy Atom Count: 15
Complexity: 230
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 44.9

Experimental Properties

LogP: 2.23740
PSA: 44.89000
Boiling Point: 200°C/0.2mmHg(lit.)
Melting Point: 74.0 to 78.0 deg-C
Solubility: alcohol: soluble
Color/Form: powder
Solubility: dissolve in water
λmax: 290(MeOH)(lit.)

N-Acetyltryptamine Security Information

WGK Germany：3
Safety Term：S22-24/25
Safety Instruction： S22-S24/25

N-Acetyltryptamine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Acetyltryptamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0005EU-100mg	Acetamide, N-[2-(1H-indol-3-yl)ethyl]-	1016-47-3	98%	100mg	$21.00
A2B Chem LLC	AA06214-100mg	N-Acetyltryptamine	1016-47-3	98%	100mg	$14.00	2024-04-20
abcr	AB473919-250 mg	N-Acetyltryptamine, 98%; .	1016-47-3	98%	250mg	€172.80	2023-04-21
Alichem	A199009149-1g	N-(2-(1H-Indol-3-yl)ethyl)acetamide	1016-47-3	95%	1g	$671.96	2023-09-04
Ambeed	A183802-100mg	N-(2-(1H-Indol-3-yl)ethyl)acetamide	1016-47-3	98%	100mg	$18.0	2024-04-26
BioAustralis	BIA-A1732-5 mg	Acetyltryptamine, N-	1016-47-3	>95%byHPLC	5mg	$59.00	2023-09-16
Chemenu	CM148114-1g	N-(2-(1H-indol-3-yl)ethyl)acetamide	1016-47-3	95%	1g	$729	2021-08-05
ChemScence	CS-0020578-100mg	N-Acetyltryptamine	1016-47-3	96.44%	100mg	$49.0
Enamine	EN300-189721-0.05g	N-[2-(1H-indol-3-yl)ethyl]acetamide	1016-47-3	95%	0.05g	$71.0	2023-09-18
eNovation Chemicals LLC	D744881-1g	Acetamide, N-[2-(1H-indol-3-yl)ethyl]-	1016-47-3	98.0%	1g	$205	2022-10-16

N-Acetyltryptamine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1016-47-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1016-47-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

N-Acetyltryptamine Related Literature

1. Tandem hydroformylation–hydrazone formation–Fischer indole synthesis: a novel approach to tryptamides

Axel M. Schmidt,Peter Eilbracht Org. Biomol. Chem. 2005 3 2333
2. A comprehensive review of glycosylated bacterial natural products

Sherif I. Elshahawi,Khaled A. Shaaban,Madan K. Kharel,Jon S. Thorson Chem. Soc. Rev. 2015 44 7591
3. Elicitation for activation of the actinomycete genome's cryptic secondary metabolite gene clusters

Seham S. El-Hawary,Marwa H. A. Hassan,Ahmed O. Hudhud,Usama Ramadan Abdelmohsen,Rabab Mohammed RSC Adv. 2023 13 5778
4. Design, synthesis, biological evaluation and molecular modelling studies of conophylline inspired novel indolyl oxoacetamides as potent pancreatic lipase inhibitors

Sridhar S. N. C.,Saksham Palawat,Atish T. Paul New J. Chem. 2020 44 12355
5. The secondary metabolites of rare actinomycetes: chemistry and bioactivity

Ting Ding,Luo-Jie Yang,Wei-Dong Zhang,Yun-Heng Shen RSC Adv. 2019 9 21964
6. Marine natural products

Anthony R. Carroll,Brent R. Copp,Rohan A. Davis,Robert A. Keyzers,Michèle R. Prinsep Nat. Prod. Rep. 2023 40 275
7. Photochemical α-carboxyalkylation of tryptophols and tryptamines via C–H functionalization

Zhiqiang Pan,Yuchang Liu,Fengchi Hu,Qinglong Liu,Wenbin Shang,Chengfeng Xia Chem. Commun. 2020 56 4930
8. Single-step construction of an acetoxypyrroloindole skeleton via tandem iodocyclization/acetoxylation of indoles

Atsushi Kimishima,Hiroki Kato,Keijin Nakaguro,Masayoshi Arai Org. Biomol. Chem. 2022 20 5397
9. Reactions of indoles with nitrogen dioxide and nitrous acid in an aprotic solvent

Paola Astolfi,Maria Panagiotaki,Corrado Rizzoli,Lucedio Greci Org. Biomol. Chem. 2006 4 3282
10. Classical and non-classical melatonin receptor agonist-directed micellization of bipyridinium-based supramolecular amphiphiles in water

Zhimin Sun,Lihui Xi,Kai Zheng,Zhao Zhang,Kim K. Baldridge,Mark A. Olson Soft Matter 2020 16 4788

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